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Introduction

BC264 is a highly potent and selective synthetic peptide agonist for the cholecystokinin B
(CCK-B) receptor, a G-protein coupled receptor with a significant presence in the central
nervous system.[1] Its ability to cross the blood-brain barrier has made it a valuable tool in
neuroscience research and a potential therapeutic agent for cognitive disorders. This technical
guide provides an in-depth overview of the target identification and validation of BC264,
focusing on its mechanism of action, key experimental findings, and the methodologies used to
elucidate its function.

Target Identification and Validation

The primary molecular target of BC264 is the cholecystokinin B (CCK-B) receptor, also known
as the CCK2 receptor. The identification of the CCK-B receptor as the target for BC264 was a
critical step in understanding its pharmacological effects. While the precise historical details of
the initial discovery are not extensively documented in the available literature, the process can
be inferred from standard drug discovery and validation protocols.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1234208#bc-rfq
https://www.benchchem.com/product/b1234208/docs?utm_src=pdf-body#bc264-target-identification-and-validation-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/9383203/
https://www.benchchem.com/product/b1234208/docs?utm_src=pdf-body#bc264-target-identification-and-validation-a-technical-guide
https://www.benchchem.com/product/b1234208/docs?utm_src=pdf-body#bc264-target-identification-and-validation-a-technical-guide
https://www.benchchem.com/product/b1234208/docs?utm_src=pdf-body#bc264-target-identification-and-validation-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Target Identification Workflow:

The likely workflow for identifying the CCK-B receptor as the target of BC264 would have
involved a series of established pharmacological and molecular techniques.
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Initial Screening & Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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